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Compound of Interest

Compound Name: Stannane, butylhydroxyoxo-

Cat. No.: B1346574

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Stannane, butylhydroxyoxo-,
also known by its common synonym Butylstannonic acid. This organotin compound is utilized in
various industrial and research applications. This document consolidates its chemical and
physical properties, applications, and available toxicological information.

Chemical Identity and Properties

Stannane, butylhydroxyoxo- is an organometallic compound containing a tin atom bonded to
a butyl group, a hydroxyl group, and an oxo group.[1] It is typically a white to off-white
crystalline powder.[2][3]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 2273-43-0[4]

Molecular Formula C4H1002Sn[4]

Molecular Weight 208.83 g/mol [4]

IUPAC Name butyl-hydroxy-oxotin[4]

InChi INChl=1S/C4H9.H20.0.Sn/c1-3-4-2;;;/h1,3-
4H2,2H3;1H2;:/q;;;+1/p-1[4]

InChl Key WIHMDCQAEONXND-UHFFFAOYSA-M[4]

Canonical SMILES

CCCC--INVALID-LINK--O[4]

Synonyms

Butylstannonic acid, Butylhydroxyoxostannane,
Butyltin hydroxide oxide, Butylstannoic acid, n-

Butyl-stannonic acid[3][4]

Table 2: Physical and Chemical Properties

Property Value
Appearance White crystalline powder|[2]
Melting Point Decomposes at high temperatures[5]
Boiling Point >350 °CJ[6]

o Insoluble in water; Soluble in organic solvents
Solubility )

like methanol, ethanol, and chloroform.[2][7]

Density 1.46 g/cm3[1]

Vapor Pressure

1.47 hPa at 20 °C[6]

Synthesis and Characterization

The synthesis of Stannane, butylhydroxyoxo- can be achieved through the reaction of butyl

hydroperoxide with di-n-butyltin oxide in the presence of sulfuric acid.[2] Another synthetic
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route involves the reaction of tin alkoxides with butyltin derivatives.[1]
Characterization of the compound is typically performed using various analytical techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to determine the molecular

structure and purity.[2]

o Fourier-Transform Infrared Spectroscopy (FTIR): Helps in identifying the functional groups

present in the compound.[2]
o X-ray Diffraction (XRD): Employed to determine the crystal structure.[2]

Below is a generalized workflow for the synthesis and characterization of Stannane,
butylhydroxyoxo-.
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A generalized workflow for the synthesis and characterization of Stannane, butylhydroxyoxo-.

Applications

Stannane, butylhydroxyoxo- is primarily used as a catalyst in various industrial chemical
reactions.[3] Its applications include:
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o Catalyst in Organic Synthesis: It is utilized as a catalyst for esterification and
transesterification reactions, particularly in the production of saturated and unsaturated
polyester resins for powder coatings and coil coatings.[5][8][9]

» Plastic Stabilizer: The compound serves as a stabilizer in plastics, such as polyvinyl chloride
(PVC), enhancing their durability and resistance to degradation.[1][3]

e Production of Polymeric Plasticizers: It is used as a catalyst in the manufacturing of

polymeric plasticizers.[7][9]

The following diagram illustrates the logical relationship of its primary applications.
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Primary applications of Stannane, butylhydroxyoxo-.

Biological Activity and Toxicology

The biological activity and mechanism of action of Stannane, butylhydroxyoxo- are not
extensively studied.[2] However, it belongs to the class of organotin compounds, which are
known for their potential biological effects.

Some studies have indicated that certain organotin compounds can exhibit antibacterial and
antifungal properties.[2] Preliminary research has also suggested potential antiviral activity,
though more investigation is needed.[2]
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The general mechanism of action for some organotin compounds is believed to involve the tin
atom'’s ability to bind to sulfhydryl groups in proteins, which can lead to cellular disruption and,
ultimately, cell death.[10] Furthermore, the toxicity of organotins can be associated with the
induction of oxidative stress in living organisms.[10]

It is important to note that organotin compounds are considered toxic and can pose
environmental and health risks.[2][3] Therefore, Stannane, butylhydroxyoxo- should be
handled with appropriate safety precautions.

Experimental Protocols

Detailed experimental protocols for the use of Stannane, butylhydroxyoxo- are highly specific
to the intended application and are typically developed in-house by research and industrial
laboratories. A generalized protocol for its use as a catalyst in an esterification reaction is
outlined below.

Generalized Protocol for Esterification using Stannane, butylhydroxyoxo- as a Catalyst

o Reactant Preparation: The carboxylic acid and alcohol are charged into a suitable reaction
vessel equipped with a stirrer, thermometer, and a condenser.

o Catalyst Addition: Stannane, butylhydroxyoxo- is added to the reaction mixture. The
catalyst loading is typically a small percentage of the total reactant weight.

¢ Reaction Conditions: The mixture is heated to the desired reaction temperature, often with
the removal of water to drive the reaction to completion.

¢ Monitoring: The reaction progress is monitored by measuring a key parameter, such as the
acid value of the mixture.

o Work-up: Once the desired conversion is achieved, the crude product is purified. This may
involve neutralization, washing, and distillation to remove unreacted starting materials and
the catalyst.

The following diagram provides a visual representation of this generalized experimental
workflow.
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A generalized workflow for an esterification reaction catalyzed by Stannane,
butylhydroxyoxo-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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